Cas no 2222132-40-1 (Cyclic-di-GMP disodium)

• Product Name: Cyclic-di-GMP disodium
• CAS No: 2222132-40-1
• MF: C₂₀H₂₅N₁₀NaO₁₄P₂
• MW: 714.408395528793
• CID: 4642052
• PubChem ID: 137120247
• Update Time: 2025-06-24

Cyclic-di-GMP disodium Chemical and Physical Properties

Names and Identifiers

• Cyclic di-GMP (sodium salt)
• Cyclic-di-GMP disodium
• 2222132-40-1
• E5-diphosphatricyclo[13.3.0.06,10]octadecan-8-yl]-1H-purin-6-one
• disodium;2-amino-9-[(1S,6R,8R,9R,10S,15R,17R,18R)-17-(2-amino-6-oxo-1H-purin-9-yl)-9,18-dihydroxy-3,12-dioxido-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3
• c-di-GMP (disodium)
• E5,12
• Cyclic-di-GMP sodium salt

• Inchi： 1S/C20H24N10O14P2.Na.H/c21-19-25-13-7(15(33)27-19)23-3-29(13)17-9(31)11-5(41-17)1-39-45(35,36)44-12-6(2-40-46(37,38)43-11)42-18(10(12)32)30-4-24-8-14(30)26-20(22)28-16(8)34;;/h3-6,9-12,17-18,31-32H,1-2H2,(H,35,36)(H,37,38)(H3,21,25,27,33)(H3,22,26,28,34);;/t5-,6-,9-,10-,11-,12-,17-,18-;;/m1../s1
• InChI Key： OTCMPQIQZPBYPP-XDODWTFASA-N
• SMILES： O=C1N=C(N)NC2N([C@@H]3O[C@]4([H])COP(O[C@@]5([H])[C@@H](O)[C@H](N6C=NC7C(N=C(N)NC6=7)=O)O[C@]5([H])COP(O)(=O)O[C@@]4([H])[C@H]3O)(O)=O)C=NC1=2.[NaH]

Computed Properties

• Exact Mass: 734.05875797g/mol
• Monoisotopic Mass: 734.05875797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 48
• Rotatable Bond Count: 2
• Complexity: 1320
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 347Ų

Additional information on Cyclic-di-GMP disodium

Introduction to Cyclic-di-GMP disodium (CAS No: 2222132-40-1)

Cyclic-di-GMP disodium, a compound with the chemical identifier CAS No: 2222132-40-1, is a significant molecule in the field of chemical biology and pharmaceutical research. This cyclic di-guanosine monophosphate (c-di-GMP) derivative has garnered considerable attention due to its unique structural and functional properties. As a sodium salt, it exhibits enhanced solubility and stability, making it particularly valuable for various biochemical applications.

The structure of Cyclic-di-GMP disodium consists of two guanosine monophosphate units linked in a cyclic manner through phosphodiester bonds. This cyclic structure is crucial for its biological activity, as it mimics natural second messengers involved in cell signaling pathways. The addition of sodium ions as a counterion not only improves its solubility in aqueous solutions but also enhances its bioavailability, making it an ideal candidate for in vitro and in vivo studies.

In recent years, research on c-di-GMP and its derivatives has expanded significantly, particularly in understanding their roles in microbial communication and host-pathogen interactions. Cyclic-di-GMP is known to regulate various cellular processes in bacteria, including biofilm formation, motility, and virulence factor production. By studying Cyclic-di-GMP disodium, researchers have been able to uncover new mechanisms by which bacteria communicate and adapt to their environments.

One of the most intriguing aspects of c-di-GMP derivatives is their potential as therapeutic agents. For instance, studies have shown that inhibiting c-di-GMP signaling can disrupt biofilm formation in pathogenic bacteria, making these compounds attractive candidates for developing novel antibiotics or antifungal agents. The sodium salt form of c-di-GMP, such as Cyclic-di-GMP disodium, has been found to be particularly effective in modulating bacterial pathways without significant toxicity to host cells.

The latest research in this field has also highlighted the importance of c-di-GMP derivatives in plant biology. Emerging evidence suggests that c-di-GMP plays a role in plant stress responses, including drought tolerance and pathogen defense. The use of Cyclic-di-GMP disodium as a supplement in agricultural applications could potentially enhance plant resilience and productivity. This has opened up new avenues for developing sustainable agricultural practices that rely on natural signaling molecules rather than synthetic chemicals.

Furthermore, the development of synthetic methods for producing c-di-GMP derivatives has advanced significantly. These methods have enabled the large-scale synthesis of compounds like Cyclic-di-GMP disodium, making them more accessible for research and commercial applications. Advances in chemical synthesis have also allowed for the modification of c-di-GMP structures, leading to the creation of novel derivatives with enhanced biological activities.

The pharmaceutical industry has taken note of the potential of c-di-GMP derivatives as drug candidates. Several clinical trials are currently underway to evaluate the efficacy of these compounds in treating various infections and inflammatory diseases. The unique mechanism of action of c-di-GMP derivatives, which often involves modulating bacterial communication pathways rather than directly killing bacteria, offers a promising alternative to traditional antibiotics.

In conclusion, Cyclic-di-GMP disodium (CAS No: 2222132-40-1) is a versatile and highly promising compound with significant implications in both academic research and pharmaceutical development. Its unique structure and biological activity make it an invaluable tool for studying cellular processes and developing new therapeutic strategies. As research continues to uncover new applications for this compound, its importance is likely to grow even further.